Cas no 1804372-83-5 (3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile
• CAS No: 1804372-83-5
• MF: C₈H₄ClF₂N₃O₂
• MW: 247.586067199707
• CID: 4808280
• Update Time: 2025-06-07

3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile

• Inchi： 1S/C8H4ClF2N3O2/c9-5-3-4(1-2-12)8(14(15)16)13-6(5)7(10)11/h3,7H,1H2
• InChI Key： RZPXKPGWOZLRBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=C([N+](=O)[O-])N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile

Professional Introduction to 3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile (CAS No. 1804372-83-5)

3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile, with the chemical formula corresponding to its CAS number 1804372-83-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyridine core substituted with various functional groups, making it a versatile intermediate in synthetic chemistry. The presence of a chloro group, a difluoromethyl group, and a nitro group on the pyridine ring endows it with unique reactivity and potential applications in drug discovery and material science.

The compound's structure, characterized by its electron-withdrawing substituents, makes it an attractive candidate for further derivatization and functionalization. In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Specifically, the combination of a chloro and nitro group on the pyridine ring can enhance binding affinity to biological targets, which is crucial for developing novel therapeutic agents.

Recent studies have highlighted the utility of 3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The electron-deficient nature of this compound allows for efficient coordination with metal ions, facilitating the development of catalytic systems for asymmetric synthesis. Additionally, the acetonitrile moiety at the 5-position provides a handle for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening.

In the context of agrochemicals, this compound has shown promise as a precursor for herbicides and fungicides. The nitro group can be reduced to an amine, which can then be incorporated into more complex molecules with enhanced pesticidal activity. Furthermore, the difluoromethyl group is known to improve metabolic stability and bioavailability of agrochemicals, making it a valuable feature in drug design.

The synthesis of 3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include nitration, chlorination, and introduction of the difluoromethyl group via cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

One notable application of this compound is in the development of fluorescent probes for biological imaging. The electron-rich pyridine ring can be functionalized to emit light at specific wavelengths when excited by UV or visible light. Such probes are invaluable tools in studying biological processes at the cellular level, providing insights into disease mechanisms and potential therapeutic targets.

From a computational chemistry perspective, 3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile has been extensively studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the compound exhibits significant charge density around the nitro and chloro substituents, making these regions highly reactive towards nucleophiles. This knowledge is crucial for designing efficient synthetic routes and predicting the behavior of derivatives.

The pharmaceutical industry has also explored this compound as a scaffold for antiviral agents. Pyridine derivatives have demonstrated efficacy against various viruses by interfering with viral replication cycles. The unique structural features of 3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile make it an ideal candidate for further modifications aimed at enhancing antiviral activity while minimizing side effects.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-nitropyridine-5-acetonitrile (CAS No. 1804372-83-5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its versatile structure allows for diverse applications ranging from kinase inhibitors to fluorescent probes and antiviral agents. Continued research into this compound will likely uncover new therapeutic opportunities and refine synthetic strategies for its derivatives.